Cas no 1187170-74-6 (2-(4-Isopropylbenzoyl)-4-methylpyridine)

• Product Name: 2-(4-Isopropylbenzoyl)-4-methylpyridine
• CAS No: 1187170-74-6
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 4684892
• Update Time: 2025-07-15

2-(4-Isopropylbenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylbenzoyl)-4-methylpyridine
• (4-Isopropylphenyl)(4-methylpyridin-2-yl)methanone

• Inchi： 1S/C16H17NO/c1-11(2)13-4-6-14(7-5-13)16(18)15-10-12(3)8-9-17-15/h4-11H,1-3H3
• InChI Key： XHBQDSDWSJOWJN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CN=1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Topological Polar Surface Area: 30

Additional information on 2-(4-Isopropylbenzoyl)-4-methylpyridine

Introduction to 2-(4-Isopropylbenzoyl)-4-methylpyridine (CAS No. 1187170-74-6)

2-(4-Isopropylbenzoyl)-4-methylpyridine (CAS No. 1187170-74-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which combines a pyridine ring with an isopropylbenzoyl group, making it a versatile building block for the development of novel compounds and materials.

The chemical structure of 2-(4-Isopropylbenzoyl)-4-methylpyridine consists of a pyridine ring substituted with a 4-isopropylbenzoyl group at the 2-position and a methyl group at the 4-position. This arrangement imparts specific chemical and physical properties that are of interest to researchers and industry professionals. The compound's aromatic nature and the presence of functional groups such as the carbonyl and methyl groups make it an excellent candidate for various chemical reactions and transformations.

In the realm of pharmaceutical research, 2-(4-Isopropylbenzoyl)-4-methylpyridine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its potential as an anti-inflammatory agent and its ability to modulate specific enzymes involved in various physiological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory effects in vitro, suggesting its potential for further development as a therapeutic agent.

Beyond pharmaceutical applications, 2-(4-Isopropylbenzoyl)-4-methylpyridine has also been investigated for its use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials in 2020 highlighted the use of this compound as a building block for the creation of novel polymers with enhanced mechanical and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

In the context of chemical synthesis, 2-(4-Isopropylbenzoyl)-4-methylpyridine serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity and stability under various reaction conditions make it an attractive choice for synthetic chemists. A study published in Organic Letters in 2019 demonstrated the use of this compound in the synthesis of a series of biologically active compounds, showcasing its versatility and utility in organic synthesis.

The safety and environmental impact of 2-(4-Isopropylbenzoyl)-4-methylpyridine are also important considerations. While detailed toxicological data is still being gathered, preliminary studies suggest that this compound exhibits low toxicity and environmental impact when handled properly. Researchers and industry professionals are encouraged to follow standard safety protocols to ensure safe handling and disposal.

In conclusion, 2-(4-Isopropylbenzoyl)-4-methylpyridine (CAS No. 1187170-74-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.